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Compound of Interest

6-(4-Methoxyphenyl)pyridazin-3-
Compound Name:
amine

Cat. No.: B028083

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and use of
6-(4-Methoxyphenyl)pyridazin-3-amine, a key intermediate in the synthesis of GABA-A
receptor antagonists. The following protocols and data are intended to guide researchers in its
effective application in drug discovery and development.

Chemical and Physical Properties

6-(4-Methoxyphenyl)pyridazin-3-amine is a yellow solid organic compound. A summary of its
key chemical and physical properties is presented in the table below for easy reference.
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Property Value Source

CAS Number 4776-87-8 Multiple Sources
Molecular Formula C11H11NsO Multiple Sources
Molecular Weight 201.22 g/mol Multiple Sources
Appearance Yellow solid Hoffman Fine Chemicals
Melting Point 180-184 °C Hoffman Fine Chemicals
Purity >97% ChemScene

DMSO: 15 mg/mLDMF: 10
N mg/mLEthanol: 10 ]
Solubility Cayman Chemical
mg/mLDMSO:PBS (pH 7.2)

(1:1): 0.5 mg/mL

Handling and Storage Procedures

Proper handling and storage of 6-(4-Methoxyphenyl)pyridazin-3-amine are crucial for
maintaining its integrity and ensuring laboratory safety.

Safety Precautions and Personal Protective Equipment
(PPE)

While some safety data sheets do not classify this compound as hazardous under the Globally
Harmonized System (GHS), others provide specific hazard statements. It is recommended to
handle it with the usual precautions for laboratory chemicals.

e Engineering Controls: Handle in a well-ventilated place.

o Personal Protective Equipment:

[¢]

Eye/Face Protection: Wear tightly fitting safety goggles.

o

Hand Protection: Wear chemical-resistant gloves. Gloves must be inspected prior to use.

o

Skin and Body Protection: Wear appropriate protective clothing.
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o Respiratory Protection: If dust is formed, use a suitable respirator.

Storage Conditions

Conflicting storage temperature recommendations exist. The following summarizes the
available information. For long-term storage, colder temperatures are generally preferred to
ensure stability.

Condition Temperature Duration Source
Powder -20°C > 4 years Cayman Chemical
In Solvent -80°C 6 months MedChemExpress
-20°C 1 month MedChemExpress

Refrigerator (2 to 8 - Hoffman Fine
General Not specified ]

°C) Chemicals

Recommendation: For optimal stability, store the solid compound at -20°C in a tightly sealed
container in a dry place. If in solution, store at -80°C for long-term use.

Experimental Protocols

6-(4-Methoxyphenyl)pyridazin-3-amine is a valuable precursor for the synthesis of GABA-A
receptor antagonists, such as Gabazine (SR 95531).

Synthesis of Gabazine (SR 95531)

This protocol describes the synthesis of Gabazine from 6-(4-Methoxyphenyl)pyridazin-3-

amine.

Workflow for the Synthesis of Gabazine:
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G—(4—Methoxyphenyl)pyridazin—3—amin9

Microwave Irradiation
80°C, 15 min
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¢ To cite this document. BenchChem. [Application Notes and Protocols for 6-(4-
Methoxyphenyl)pyridazin-3-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028083#handling-and-storage-procedures-for-6-4-
methoxyphenyl-pyridazin-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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